Etodroxizine

Description

Etodroxizine, also known under brand names such as Vesparax, Drimyl, Indunox, and Isonox, is a first-generation antihistamine of the diphenylmethylpiperazine group . Primarily utilized as a sedative and hypnotic drug in Europe and South Africa , etodroxizine belongs to the diphenylmethylpiperazine group. It functions as a histamine receptor antagonist and has been researched for its potential in treating allergic reactions. Chemically, it is identified as 2-[2-(2-{4-[(4-Chlorophenyl)(phenyl)methyl]-1-piperazinyl}ethoxy)ethoxy]ethanol .

This compound is known for its sedative properties and ability to reduce locomotor activity. Etodroxizine can enhance the sedative effects of barbiturates like secobarbital and brallobarbital when administered together. Scientific applications of etodroxizine include its use as a model compound in studying the reactivity of diphenylmethylpiperazine derivatives and its investigation for effects on histamine receptors.

A similar chemical compound is hydroxyzine, also an antihistamine with uses for treating itchiness, anxiety, insomnia, and nausea . However, it is important to note that tolerance to the central nervous system effects of hydroxyzine can develop in a few days . Etodroxizine shares similar properties with hydroxyzine as both are first-generation antihistamines .

• CAS No.: 17692-34-1
• Product Name: Etodroxizine
• Molecular Formula: C23H31ClN2O3
• Molecular Weight: 419.0 g/mol
• IUPAC Name: 2-[2-[2-[4-[(4-chlorophenyl)-phenylmethyl]piperazin-1-yl]ethoxy]ethoxy]ethanol
• Standard InChI: InChI=1S/C23H31ClN2O3/c24-22-8-6-21(7-9-22)23(20-4-2-1-3-5-20)26-12-10-25(11-13-26)14-16-28-18-19-29-17-15-27/h1-9,23,27H,10-19H2
• Standard InChIKey: VUFOCTSXHUWGPW-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CCOCCOCCO)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl
• Canonical SMILES: C1CN(CCN1CCOCCOCCO)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl
• Purity: > 95%
• Synonyms: 2-[2-(2-{4-[(4-Chlorophenyl)(phenyl)methyl]-1-piperazinyl}ethoxy)ethoxy]ethanol; Etodroxizine; 2-[2-[2-[4-(p-Chloro-α-phenylbenzyl)-1-piperazinyl]ethoxy]ethoxy]ethanol; 8-[4-[(4-Chlorophenyl)phenylmethyl]piperazin-1-yl]-3,6-dioxa-1-octanol; Hydrochlorbenzethy
• PubChem Compound: 63345
• Last Modified: Apr 15 2024